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Compound of Interest

Compound Name: C20H21CIN604

Cat. No.: B12625475

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety protocols and logistical plans for the handling and
disposal of Dasatinib (C20H21CIN604), a potent tyrosine kinase inhibitor. Adherence to these
procedures is mandatory to ensure personnel safety and regulatory compliance.

Immediate Safety Information

Dasatinib is classified as a hazardous antineoplastic agent.[1] Exposure can lead to serious
health effects, including potential damage to fertility or an unborn child, and organ damage
through prolonged or repeated exposure.[2] It is toxic if swallowed and causes serious eye and
skin irritation.[2]

Personal Protective Equipment (PPE)

All personnel handling Dasatinib in solid (powder) or solution form must wear the following
minimum PPE:[3]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12625475?utm_src=pdf-interest
https://www.benchchem.com/product/b12625475?utm_src=pdf-body
https://www.msdvetmanual.com/pharmacology/antineoplastic-agents/safe-handling-of-antineoplastic-chemotherapeutic-agents-used-in-animals
https://cdn.caymanchem.com/cdn/msds/11498m.pdf
https://cdn.caymanchem.com/cdn/msds/11498m.pdf
https://ncifrederick.cancer.gov/ehs/Safety/Media/Documents/CSPR_Dasatinib.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12625475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

PPE Category Specification Rationale
Double-gloving with nitrile or Prevents skin contact and
Gloves ] ) ]
latex gloves is required.[3] absorption.

Tightly fitting safety goggles or
) T Protects eyes from dust
Eye Protection safety glasses with side-

) particles and splashes.
shields.[4][5]

A disposable, impermeable o
_ _ Prevents contamination of
Body Protection gown or a dedicated lab coat.

[1]

personal clothing.

An N100 respirator is
necessary if engineering
) ) controls are not available or Prevents inhalation of
Respiratory Protection ] ) )
when handling the powder aerosolized patrticles.
outside of a containment

system.[3]

Closed-toe shoes are _
Footwear Protects feet from spills.
mandatory.[3]

Engineering Controls

To minimize exposure, the following engineering controls must be utilized:

» Dasatinib Powder: All handling of Dasatinib powder must be conducted in a certified
chemical fume hood (CFH).[3]

» Dasatinib Solution: Preparation and handling of Dasatinib solutions should be performed in a
chemical fume hood or a Class Il biosafety cabinet.[3]

Operational Plan: Step-by-Step Handling
Procedures

This section outlines the procedural workflow for the safe handling of Dasatinib from receipt to
disposal.
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Workflow for Handling Dasatinib

Caption: Standard operational workflow for handling Dasatinib.

Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.

Store Dasatinib in a tightly sealed container in a dry, cool, and well-ventilated area, away
from incompatible materials such as strong oxidizing agents.[4][6]

For long-term storage, it is recommended to store Dasatinib as supplied at -20°C.[7]

The storage area should be clearly labeled as containing a hazardous substance and be a
locked, dedicated cabinet.[8]

Preparation of Solutions (Experimental Protocol)

Don PPE: Before entering the designated handling area, don all required PPE as specified in
the table above.

Prepare Workspace: Ensure the chemical fume hood is functioning correctly. Cover the work
surface with a disposable absorbent pad.

Weighing: Carefully weigh the required amount of Dasatinib powder in the chemical fume
hood. Avoid generating dust.[4]

Dissolution:

o Dasatinib is soluble in organic solvents such as DMSO (approx. 14.3 mg/mL to 200
mg/mL) and dimethylformamide (DMF) (approx. 25 mg/mL).[9][10]

o lItis sparingly soluble in aqueous buffers.[9] For agueous solutions, first dissolve Dasatinib
in DMF and then dilute with the aqueous buffer of choice.[7]

o Aqueous solutions should not be stored for more than one day.[7]

Labeling: Clearly label the container with the chemical name, concentration, date of
preparation, and your initials.
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Disposal Plan

All waste generated from handling Dasatinib is considered hazardous waste.

Waste Segregation and Disposal

e Solid Waste: All contaminated solid waste, including empty containers, disposable lab coats,
gloves, and absorbent pads, must be collected in a designated, clearly labeled hazardous
waste container.[3]

e Liquid Waste: Unused Dasatinib solutions and contaminated solvents must be collected in a
designated, sealed, and clearly labeled hazardous liquid waste container. Do not discharge
to sewer systems.[4]

o Sharps: Contaminated sharps should be placed in a designated sharps container for
hazardous waste.[11]

» Disposal Method: Disposal must be carried out by a licensed chemical destruction plant or
through controlled incineration with flue gas scrubbing.[4]

Decontamination

 All surfaces and equipment that have come into contact with Dasatinib must be
decontaminated.

o Use a suitable cleaning agent and then wipe the area with 70% ethanol.

 All cleaning materials must be disposed of as hazardous waste.

Emergency Procedures

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and water for at least 15 minutes.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.[4]
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 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4]

o Spill: Evacuate the area. Wear appropriate PPE, including respiratory protection. Cover the
spill with an absorbent material. Collect the material in a sealed container for hazardous
waste disposal.[4]

Quantitative Data

The following table summarizes key quantitative data for Dasatinib.

Property Value Source
Molecular Formula C22H26CIN702S [7]
Molecular Weight 488.0 g/mol [71[10]
Melting Point 280-286 °C [12]
o Approx. 14.3 mg/mL to 200
Solubility in DMSO [9][10]
mg/mL
Solubility in DMF Approx. 25 mg/mL 9]
o Very poorly soluble (estimated
Solubility in Water [10]
~10 pM)
Oral LD50 (Rat) 50-100 mg/kg [13][14]

Mechanism of Action: Signaling Pathway

Dasatinib is a multi-targeted kinase inhibitor.[15] Its primary mechanism of action is the
inhibition of the BCR-ABL kinase and SRC family kinases, which are crucial for the proliferation
of certain cancer cells.[15][16]

Caption: Dasatinib's inhibition of key signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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